Cas no 129768-32-7 (1-(Propan-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride)

• Product Name: 1-(Propan-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride
• CAS No: 129768-32-7
• MF: C₈H₈ClF₃N₂O
• MW: 240.610131263733
• CID: 5266158
• Update Time: 2025-06-11

1-(Propan-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(PROPAN-2-YL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-5-CARBONYL CHLORIDE
• STL584400
• 1-(PROPAN-2-YL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-5-CARBONYLCHLORIDE
• 2-isopropyl-5-(trifluoromethyl)pyrazole-3-carbonyl chloride
• 1H-Pyrazole-5-carbonyl chloride, 1-(1-methylethyl)-3-(trifluoromethyl)-
• 1-isopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride
• 1-(Propan-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride

• Inchi： 1S/C8H8ClF3N2O/c1-4(2)14-5(7(9)15)3-6(13-14)8(10,11)12/h3-4H,1-2H3
• InChI Key： CCHBZOCCLBFJLS-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)(F)F)=NN1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9

Additional information on 1-(Propan-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride

Comprehensive Analysis of 1-(Propan-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride (CAS No. 129768-32-7)

The compound 1-(Propan-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride (CAS No. 129768-32-7) is a highly specialized chemical intermediate with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a pyrazole core substituted with a trifluoromethyl group and a carbonyl chloride moiety, makes it a versatile building block for synthesizing more complex molecules. This article delves into its properties, applications, and relevance in modern research, addressing common queries and trends in the field.

One of the most frequently searched topics related to 1-(Propan-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride is its role in drug discovery. Researchers are increasingly interested in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Its presence can significantly alter the physicochemical properties of a molecule, making it a hot topic in medicinal chemistry.

Another area of interest is the compound's application in agrochemicals. The pyrazole scaffold is a key structural motif in many herbicides and insecticides. The carbonyl chloride functionality allows for further derivatization, enabling the synthesis of compounds with tailored biological activities. This aligns with the growing demand for sustainable agriculture solutions, as farmers and researchers seek more efficient and environmentally friendly crop protection agents.

From a synthetic chemistry perspective, 1-(Propan-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride is valued for its reactivity. The carbonyl chloride group is highly electrophilic, making it an excellent candidate for amide bond formation and other nucleophilic substitution reactions. This property is particularly relevant in the context of peptide synthesis and the development of bioconjugates, which are widely used in diagnostics and therapeutics.

Recent advancements in AI-driven drug design have also brought attention to compounds like 1-(Propan-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride. Machine learning models are increasingly being used to predict the reactivity and biological activity of such molecules, accelerating the drug development process. This intersection of computational chemistry and experimental synthesis is a trending topic in scientific communities.

In the realm of material science, this compound's potential is being explored for the development of advanced polymers and coatings. The trifluoromethyl group can impart unique properties such as hydrophobicity and chemical resistance, making it valuable for creating high-performance materials. This aligns with the global push toward innovative materials for electronics, aerospace, and other high-tech industries.

Safety and handling of 1-(Propan-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride are also common search queries. While it is a valuable synthetic intermediate, proper storage conditions—such as moisture-free environments and inert atmospheres—are essential to maintain its stability. Researchers often seek guidance on best practices for handling reactive compounds, reflecting the broader emphasis on laboratory safety.

In summary, 1-(Propan-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-carbonyl chloride (CAS No. 129768-32-7) is a multifaceted compound with wide-ranging applications. Its relevance in pharmaceuticals, agrochemicals, and material science underscores its importance in contemporary research. By addressing trending topics like AI in chemistry and sustainable solutions, this article aims to provide a comprehensive and engaging overview of this versatile chemical.